![molecular formula C19H21FN4O2S B2954539 4-fluoro-N-(3-(isopentylamino)quinoxalin-2-yl)benzenesulfonamide CAS No. 578722-40-4](/img/structure/B2954539.png)
4-fluoro-N-(3-(isopentylamino)quinoxalin-2-yl)benzenesulfonamide
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Overview
Description
“4-fluoro-N-(3-(isopentylamino)quinoxalin-2-yl)benzenesulfonamide” is a small molecule compound . It has been identified through artificial intelligence molecular screening . The compound is predicted to target the scavenger receptor cysteine-rich domain 5 (SRCR5) of CD163, which is a cell surface receptor specific for PRRSV infection .
Scientific Research Applications
Antiviral Applications
4-Fluoro-N-(3-(isopentylamino)quinoxalin-2-yl)benzenesulfonamide: has shown promise in antiviral therapy, particularly in the treatment of Porcine Reproductive and Respiratory Syndrome (PRRS) . This disease causes significant economic losses in the pork industry, and the compound has been identified as an inhibitor of the interaction between the PRRSV glycoprotein and the CD163-SRCR5 domain, which is crucial for the virus’s entry into cells .
Veterinary Medicine
Due to its antiviral properties, this compound could be further developed for use in veterinary medicine. It could potentially prevent PRRSV infection in pigs by blocking the virus-CD163 interaction, thus protecting swine populations from this devastating disease .
Molecular Screening
The compound was discovered through artificial intelligence molecular screening, which suggests its potential use in high-throughput screening programs to identify new drug candidates for various diseases .
Mechanism of Action
Target of Action
Quinoxaline derivatives have been reported to have a wide range of biological activities and can target many receptors or microorganisms .
Mode of Action
It’s known that quinoxaline derivatives can interact with their targets in various ways, leading to changes in cellular processes .
Biochemical Pathways
Quinoxaline derivatives have been reported to affect a wide range of biochemical pathways, leading to various downstream effects .
Result of Action
Quinoxaline derivatives have been reported to have various effects at the molecular and cellular level .
properties
IUPAC Name |
4-fluoro-N-[3-(3-methylbutylamino)quinoxalin-2-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN4O2S/c1-13(2)11-12-21-18-19(23-17-6-4-3-5-16(17)22-18)24-27(25,26)15-9-7-14(20)8-10-15/h3-10,13H,11-12H2,1-2H3,(H,21,22)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFPPICWSQZGIAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC1=NC2=CC=CC=C2N=C1NS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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